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Compound of Interest

4-Chloro-5-hydroxy-2-
Compound Name:
methylpyridine

Cat. No.: B11811294

Abstract

This technical guide addresses the chemical identity, structure, and available technical data for
4-Chloro-5-hydroxy-2-methylpyridine. An extensive search of chemical databases and
scientific literature was conducted to provide a comprehensive overview for researchers,
scientists, and drug development professionals. The findings indicate that while several
isomers of chloro-hydroxy-methylpyridine are well-documented, specific information regarding
the 4-Chloro-5-hydroxy-2-methylpyridine isomer is not available in public databases. This
guide will detail the findings of the search and provide information on closely related,
characterized isomers that may be of interest.

Chemical Identification and Structure Elucidation

A systematic search for "4-Chloro-5-hydroxy-2-methylpyridine" was performed across major
chemical databases, including PubChem and commercial supplier catalogs. The objective was
to identify its Chemical Abstracts Service (CAS) number and confirm its molecular structure.

The search did not yield a specific entry for 4-Chloro-5-hydroxy-2-methylpyridine. This
suggests that this particular isomer may not be a commercially available or well-characterized
compound.

However, the search did identify several related isomers, including:
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e 2-Chloro-5-hydroxy-4-methylpyridine:

o CAS Number: 1227502-89-7

o Synonym: 6-Chloro-4-methylpyridin-3-ol

e 4-Chloro-2-hydroxy-5-methylpyridine:

o This compound is more accurately represented by its tautomeric form, 4-Chloro-5-

methylpyridin-2(1H)-one.

o CAS Number: 1227592-83-7

The absence of a dedicated CAS number for 4-Chloro-5-hydroxy-2-methylpyridine is a

strong indication of its limited availability and the scarcity of published research on its specific

properties and applications.

Physicochemical Properties

Due to the lack of specific data for 4-Chloro-5-hydroxy-2-methylpyridine, this section

presents a comparative summary of the known properties of its closely related isomers. This

information can serve as a preliminary reference for researchers interested in the potential

characteristics of the target compound.

2-Chloro-5-hydroxy-4-

4-Chloro-5-methylpyridin-

Property -
methylpyridine 2(1H)-one
Molecular Formula CeHsCINO CeHsCINO
Molecular Weight 143.57 g/mol 143.57 g/mol
Appearance No data available No data available
Melting Point No data available No data available
Boiling Point No data available No data available
Solubility No data available No data available
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Note: The lack of available data for these isomers further underscores the specialized nature of
these compounds.

Synthesis and Experimental Protocols

While no specific synthesis protocols for 4-Chloro-5-hydroxy-2-methylpyridine were found,
literature searches provided general methodologies for the preparation of related substituted
pyridines. These often involve multi-step syntheses starting from commercially available
pyridine derivatives.

A general synthetic approach to a chloro-hydroxy-methylpyridine could theoretically involve:
» Starting Material: A suitable commercially available methylpyridine derivative.

¢ Chlorination: Introduction of a chlorine atom at the desired position using a chlorinating
agent.

e Hydroxylation: Introduction of a hydroxyl group. The specific reaction conditions would
depend on the reactivity of the intermediate and the desired regioselectivity.

A patent for the preparation of 2-chloro-5-methylpyridine describes a process starting from the
condensation of propionaldehyde and an acrylic ester to form 5-methyl-3,4-dihydro-2(1H)-
pyridone.[1][2] This intermediate is then halogenated and dehydrohalogenated to yield 2-
hydroxy-5-methylpyridine, which is subsequently chlorinated to 2-chloro-5-methylpyridine.[1][2]
Further specific chlorination at the 4-position and hydroxylation at the 5-position would require
additional, non-documented synthetic steps.

The synthesis of 2-hydroxy-5-methylpyridine from 2-amino-5-methylpyridine via a diazotization
reaction is a well-established procedure.[3]

It is crucial to note that the synthesis of a specific isomer like 4-Chloro-5-hydroxy-2-
methylpyridine would require careful planning of the synthetic route to ensure the correct
placement of the substituents on the pyridine ring.

Logical Workflow for Isomer Identification
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The process of identifying the correct chemical information for a specific isomer is critical in
chemical research and development. The following diagram illustrates the logical workflow
followed in the investigation of "4-Chloro-5-hydroxy-2-methylpyridine".
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Caption: Logical workflow for the identification of 4-Chloro-5-hydroxy-2-methylpyridine.
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Conclusion

Based on an extensive review of available chemical literature and databases, "4-Chloro-5-
hydroxy-2-methylpyridine" does not appear to be a well-characterized or commercially
available compound. No specific CAS number, structural confirmation, or detailed technical
data could be retrieved for this particular isomer.

For researchers and drug development professionals, it is recommended to focus on the
available and characterized isomers, such as 2-Chloro-5-hydroxy-4-methylpyridine or 4-Chloro-
5-methylpyridin-2(1H)-one, if their structural features are suitable for the intended application.
Any research requiring the specific 4-Chloro-5-hydroxy-2-methylpyridine isomer would likely
necessitate a custom synthesis, for which a synthetic route would need to be developed and
validated.

This guide highlights the importance of precise isomer identification in chemical and
pharmaceutical research and provides a clear summary of the currently available information
on this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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